4-(difluoromethyl)-1-ethyl-6-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 4-(difluoromethyl)-1-ethyl-6-(1-ethylpyrazol-4-yl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C14H15F2N5/c1-3-20-8-9(6-17-20)12-5-10(13(15)16)11-7-18-21(4-2)14(11)19-12/h5-8,13H,3-4H2,1-2H3
• InChI Key: KPTWGRPGULAYSN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NC3=C(C=NN3CC)C(=C2)C(F)F
• Molecular Formula: C14H15F2N5
• Molecular Weight: 291.30 g/mol

Description

4-(Difluoromethyl)-1-ethyl-6-(1-ethyl-1H-pyrazol-4-yl)-1H-pyrazolo[3,4-b]pyridine is a complex organic compound characterized by its unique structure, which includes difluoromethyl, ethyl, and pyrazolyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the pyrazolyl core. One common approach is the reaction of ethyl acetoacetate with hydrazine to form the pyrazolyl ring, followed by further functionalization to introduce the difluoromethyl and additional ethyl groups.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using specialized equipment to ensure precise control over reaction conditions. Catalysts and reagents are carefully selected to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

• Reduction: Lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst can be employed.

• Substitution: Nucleophilic substitution reactions can be facilitated using strong nucleophiles like sodium hydride (NaH).

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of alcohols or amines.

• Substitution: Introduction of various functional groups, leading to derivatives with different properties.

Scientific Research Applications

This compound has diverse applications in scientific research:

• Chemistry: It serves as a building block for synthesizing more complex organic molecules.

• Biology: It can be used in the study of biological systems, particularly in understanding enzyme interactions.

• Medicine: Potential therapeutic applications are being explored, including its use as a lead compound in drug discovery.

• Industry: Its unique properties make it valuable in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to biological responses. The exact mechanism would depend on the context in which the compound is used.

Comparison with Similar Compounds

• 4-(Difluoromethyl)benzonitrile: Similar difluoromethyl group but different core structure.

• 4-(Difluoromethyl)-2-fluorobenzoic acid: Contains both difluoromethyl and fluorine substituents on a benzoic acid core.